Cas no 866756-09-4 (2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 866756-09-4
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• CID: 5464630
• PubChem ID: 123852408
• Update Time: 2025-10-29

2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{bicyclo[4.2.0]octa-1,3,5-trien-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z4081420717
• 1,3,2-Dioxaborolane, 2-bicyclo[4.2.0]octa-1,3,5-trien-3-yl-4,4,5,5-tetramethyl-
• EN300-7466885
• 2-{bicyclo[4.2.0]octa-1(6),2,4-trien-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-bicyclo[4.2.0]octa-1(6),2,4-trienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G64843
• 866756-09-4

• Inchi： 1S/C14H19BO2/c1-13(2)14(3,4)17-15(16-13)12-8-7-10-5-6-11(10)9-12/h7-9H,5-6H2,1-4H3
• InChI Key： RHZIASBPRLPEKR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CCC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 230.1478100 g/mol
• Monoisotopic Mass: 230.1478100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.11
• Topological Polar Surface Area: 18.5

Additional information on 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to Compound CAS No 866756-09-4: 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with CAS No 866756-09-4 is a highly specialized chemical entity known as 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This molecule has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and potential applications in advanced chemical systems.

Bicyclo[4.2.0]octa-1,3,5-triene is a key structural component of this compound and is characterized by its rigid bicyclic framework and conjugated double bonds. This structure imparts exceptional stability and reactivity to the molecule when combined with the dioxaborolane moiety. The dioxaborolane ring system is a boron-containing heterocycle that is widely used in cross-coupling reactions and other organoboron chemistry applications.

Recent studies have highlighted the importance of this compound in the development of novel materials for optoelectronic devices and advanced drug delivery systems. The combination of the bicyclic system with the dioxaborolane group allows for fine-tuning of electronic properties and mechanical stability at the molecular level.

From a synthetic standpoint, CAS No 866756 has been successfully synthesized through a series of carefully designed reactions involving organoboron intermediates and ring-closing metathesis techniques. These methods have been optimized to achieve high yields and purity levels required for industrial applications.

In terms of market applications, 2-(Bicyclo[4.2.0]octa-based compounds are increasingly being explored for their potential in pharmaceuticals where their unique properties can be leveraged for drug targeting and delivery mechanisms.

The environmental impact of this compound has also been a topic of recent research interest due to its potential use in sustainable chemical processes.

In conclusion, CAS No 866756-based compounds represent a promising avenue for future innovations in materials science and organic synthesis.